Cas no 1804457-79-1 (3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804457-79-1
• MF: C₈H₉F₂N₃O
• MW: 201.173368215561
• CID: 4856312
• Update Time: 2025-07-23

3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H9F2N3O/c9-8(10)7-4(2-11)1-5(12)6(3-14)13-7/h1,3,8H,2,11-12H2
• InChI Key： DMWPGKNZFFVLBH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C=O)N=1)N)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0
• Topological Polar Surface Area: 82

Additional information on 3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde

Introduction to 3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804457-79-1)

3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804457-79-1, is a pyridine derivative featuring a carboxaldehyde functional group, an amino group, and a difluoromethyl substituent. These structural features make it a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways.

The presence of multiple reactive sites in 3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde allows for diverse chemical modifications, enabling the development of novel drug candidates with tailored pharmacological properties. The carboxaldehyde group, for instance, serves as a key site for condensation reactions, while the amino groups provide opportunities for further functionalization via reductive amination or amide bond formation. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyridine derivatives have emerged as promising scaffolds due to their ability to interact with various neurotransmitter receptors and enzymes. Among these, 3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde has been investigated for its potential as a precursor in the synthesis of acetylcholinesterase inhibitors, which are critical in managing cognitive decline associated with neurodegenerative conditions.

Moreover, the compound's structural motifs have also drawn interest in the realm of anti-inflammatory drug discovery. The combination of an amino group and a difluoromethyl substituent is often associated with enhanced binding to inflammatory targets such as cyclooxygenase (COX) and lipoxygenase enzymes. Preliminary studies have suggested that derivatives of 3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde may exhibit potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

The synthesis of 3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies often include condensation reactions between appropriately substituted pyridine precursors followed by functional group interconversions. The introduction of the difluoromethyl group typically employs fluorinating agents or metal-catalyzed cross-coupling reactions, which must be conducted under controlled conditions to avoid side products.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, catalytic hydrogenation techniques have been employed to introduce the amino groups with higher selectivity, reducing unwanted byproduct formation. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and improve sustainability. These innovations not only enhance the practicality of producing 3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde but also align with global efforts to promote environmentally responsible chemical manufacturing.

In terms of applications beyond pharmaceuticals, 3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde has shown potential in materials science and agrochemical research. Its unique structural features make it a valuable building block for designing novel polymers and specialty chemicals with tailored properties. For example, the compound's ability to undergo polymerization reactions could lead to the development of advanced materials with applications in electronics or coatings.

The compound's difluoromethyl group is particularly noteworthy for its influence on physicochemical properties such as lipophilicity and metabolic stability. In drug design, such modifications are often strategically incorporated to improve oral bioavailability and prolong half-life. By serving as a precursor for more complex molecules, 3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde plays a pivotal role in bridging basic chemical research with applied pharmaceutical development.

As computational chemistry techniques continue to evolve, virtual screening methods are being increasingly utilized to identify promising derivatives of this compound. High-throughput docking simulations allow researchers to predict binding affinities and interactions with biological targets, accelerating the discovery process. Such computational approaches complement traditional experimental methods by providing rapid assessments of molecular interactions before costly synthesis trials.

The future prospects for 3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde are bright, given its versatility and relevance across multiple scientific domains. Ongoing research aims to explore new synthetic pathways that enhance yield and reduce costs while maintaining high purity standards. Collaborative efforts between academia and industry are expected to drive innovation in both the development of novel derivatives and their commercialization for therapeutic applications.

In conclusion,3-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804457-79-1) represents a significant compound in modern chemical research with far-reaching implications for medicine and materials science. Its structural complexity and functional diversity make it an invaluable tool for drug discovery efforts aimed at addressing some of today's most pressing health challenges. As synthetic methodologies continue to advance alongside computational capabilities, this compound will undoubtedly remain at the forefront of scientific innovation.